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Compound of Interest

Compound Name: Galnon TFA

Cat. No.: B3025959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Galnon TFA (Trifluoroacetate) is a non-peptide agonist of the galanin receptors (GalR),

demonstrating selectivity for GalR1 and GalR2. It is a valuable tool in neuroscience research,

particularly in studies related to epilepsy, anxiety, and pain. Proper reconstitution and storage of

Galnon TFA are critical to ensure its stability and the reproducibility of experimental results.

These application notes provide detailed protocols for the reconstitution and storage of Galnon
TFA solution, along with essential safety and handling information.

Quantitative Data Summary
For ease of comparison, the following tables summarize the key quantitative data related to

Galnon TFA solubility and the storage of its reconstituted solutions.

Table 1: Solubility of Galnon TFA

Solvent Concentration Appearance

DMF 10 mg/mL Clear Solution

DMSO 10 mg/mL Clear Solution

DMSO:PBS (pH 7.2) (1:2) 0.3 mg/mL Clear Solution
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Table 2: Recommended Storage Conditions for Reconstituted Galnon TFA Solution

Storage Temperature Duration Notes

-80°C Up to 6 months
Recommended for long-term

storage.[1]

-20°C Up to 1 month
Suitable for short-term storage.

[1]

Note: It is strongly recommended to aliquot the reconstituted solution to avoid repeated freeze-

thaw cycles, which can degrade the compound.[2]

Experimental Protocols
Protocol 1: Reconstitution of Galnon TFA
This protocol outlines the steps for reconstituting lyophilized Galnon TFA powder to create a

stock solution.

Materials:

Galnon TFA (lyophilized powder)

Anhydrous DMSO or DMF

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Pre-equilibration: Allow the vial of lyophilized Galnon TFA to equilibrate to room temperature

for at least 15-20 minutes before opening. This prevents condensation from forming on the

powder, which can affect stability.

Solvent Addition: Based on the desired stock solution concentration (refer to Table 1),

carefully add the appropriate volume of anhydrous DMSO or DMF to the vial. For example,

to prepare a 10 mg/mL stock solution from 1 mg of Galnon TFA, add 100 µL of solvent.
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Dissolution: Gently vortex or pipette the solution up and down to ensure the powder is

completely dissolved. Visually inspect the solution to confirm that no particulates remain.

Aliquoting: To prevent degradation from multiple freeze-thaw cycles, it is crucial to aliquot the

stock solution into single-use volumes in sterile microcentrifuge tubes.[2] The volume of each

aliquot should be appropriate for your planned experiments.

Storage: Immediately store the aliquots at the recommended temperature as detailed in

Table 2.

Protocol 2: Preparation of Working Solutions
This protocol describes the dilution of the stock solution to prepare working solutions for in vitro

or in vivo experiments.

Materials:

Galnon TFA stock solution (from Protocol 1)

Appropriate aqueous buffer (e.g., PBS, pH 7.2)

Sterile tubes and pipette tips

Procedure:

Thawing: Retrieve a single aliquot of the Galnon TFA stock solution from the freezer and

allow it to thaw completely at room temperature.

Dilution: Based on your experimental needs, perform a serial dilution of the stock solution

with the appropriate aqueous buffer. For example, when preparing a working solution in a

DMSO:PBS mixture, ensure the final concentration of DMSO is compatible with your

experimental system and does not exceed cytotoxic levels.

Mixing: Gently mix the working solution by vortexing or inversion.

Use: Use the freshly prepared working solution immediately for optimal results. Do not store

diluted aqueous solutions for extended periods.
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Safety and Handling
Trifluoroacetic acid (TFA) is a corrosive and moisture-sensitive compound.[3] While Galnon
TFA is a salt, it is important to handle it with appropriate safety precautions.

Personal Protective Equipment (PPE): Always wear safety glasses, gloves, and a lab coat

when handling Galnon TFA powder and its solutions.

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, when handling

the lyophilized powder and concentrated stock solutions.[1]

Disposal: Dispose of waste materials containing Galnon TFA according to your institution's

hazardous waste disposal guidelines.

Visualization of Experimental Workflow
The following diagram illustrates the recommended workflow for reconstituting and storing

Galnon TFA solution.
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Workflow for Galnon TFA Reconstitution and Storage

Preparation

Storage & Use

Working Solution

Start: Lyophilized Galnon TFA

Equilibrate vial to room temperature

Add appropriate volume of anhydrous solvent (e.g., DMSO)

Vortex/Pipette to dissolve

Aliquot into single-use volumes

Store at -80°C (up to 6 months)

Long-term

Store at -20°C (up to 1 month)

Short-term

Thaw a single aliquot

Dilute with aqueous buffer

Use immediately in experiment
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Caption: Workflow for Galnon TFA Reconstitution and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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